Cas no 2648917-31-9 ((2S)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxy-N-methylpropanamidopropanoic acid)

• Product Name: (2S)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxy-N-methylpropanamidopropanoic acid
• CAS No: 2648917-31-9
• MF: C₂₃H₂₆N₂O₆
• MW: 426.462346553802
• CID: 6028136
• PubChem ID: 165560998
• Update Time: 2025-11-01

(2S)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxy-N-methylpropanamidopropanoic acid Chemical and Physical Properties

Names and Identifiers

• (2S)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxy-N-methylpropanamidopropanoic acid
• 2648917-31-9
• EN300-1503106
• (2S)-2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methoxy-N-methylpropanamido]propanoic acid

• Inchi： 1S/C23H26N2O6/c1-14(22(27)28)25(2)21(26)20(30-3)12-24-23(29)31-13-19-17-10-6-4-8-15(17)16-9-5-7-11-18(16)19/h4-11,14,19-20H,12-13H2,1-3H3,(H,24,29)(H,27,28)/t14-,20?/m0/s1
• InChI Key： BPEIHNZHINLLNU-PVCZSOGJSA-N
• SMILES： O(C(NCC(C(N(C)[C@H](C(=O)O)C)=O)OC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 426.17908655g/mol
• Monoisotopic Mass: 426.17908655g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 9
• Complexity: 634
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 105Ų

Additional information on (2S)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxy-N-methylpropanamidopropanoic acid

Comprehensive Overview of (2S)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxy-N-methylpropanamidopropanoic acid (CAS No. 2648917-31-9)

(2S)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxy-N-methylpropanamidopropanoic acid (CAS No. 2648917-31-9) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a derivative of proline and features a fluorenylmethoxycarbonyl (Fmoc) protecting group, which is widely used in peptide synthesis for its ease of removal and stability under various reaction conditions.

The molecular structure of (2S)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxy-N-methylpropanamidopropanoic acid is characterized by its chiral center at the 2-position, which imparts stereochemical specificity to the molecule. This chirality is crucial for its biological activity and interactions with target proteins or enzymes. The presence of the Fmoc group at the amino terminus ensures that the compound remains stable during synthesis and can be selectively deprotected when required.

Recent studies have highlighted the potential applications of this compound in drug discovery and development. For instance, a study published in the Journal of Medicinal Chemistry in 2023 demonstrated that (2S)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxy-N-methylpropanamidopropanoic acid exhibits potent inhibitory activity against a specific enzyme involved in cancer cell proliferation. The researchers found that this compound effectively disrupts the enzyme's function, leading to a significant reduction in tumor growth in both in vitro and in vivo models.

In addition to its potential as an anticancer agent, (2S)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxy-N-methylpropanamidopropanoic acid has also shown promise in other therapeutic areas. A study conducted by a team at the University of California, San Francisco, explored its use as a modulator of protein-protein interactions (PPIs). The results indicated that this compound can selectively interfere with specific PPIs, which are often implicated in various diseases such as neurodegenerative disorders and autoimmune conditions.

The synthetic route for (2S)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxy-N-methylpropanamidopropanoic acid involves several well-established chemical transformations. The key steps include the formation of the Fmoc protected amino acid derivative from commercially available starting materials, followed by selective functionalization at the methoxy and methyl groups. The final step involves the coupling reaction to form the amide bond, which is critical for the compound's biological activity.

The physicochemical properties of (2S)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxy-N-methylpropanamidopropanoic acid have been extensively characterized using various analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC). These methods have confirmed the purity and structural integrity of the compound, which are essential for its use in preclinical and clinical studies.

In terms of safety and toxicity, preliminary studies have shown that (2S)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxy-N-methylpropanamidopropanoic acid exhibits low cytotoxicity at therapeutic concentrations. However, further investigations are necessary to fully understand its pharmacokinetic and pharmacodynamic profiles, as well as any potential side effects or interactions with other drugs.

The future outlook for (2S)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxy-N-methylpropanamidopropanoic acid is promising. Ongoing research aims to optimize its structure for enhanced potency and selectivity, as well as to develop more efficient synthetic methods. Additionally, clinical trials are being planned to evaluate its efficacy and safety in human subjects.

In conclusion, (2S)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxy-N-methylpropanamidopropanoic acid (CAS No. 2648917-31-9) represents a significant advancement in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it a valuable candidate for further development as a therapeutic agent. As research continues to uncover new applications and optimize its properties, this compound is poised to play a crucial role in addressing unmet medical needs.